Cas no 1289388-49-3 (3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride)

• Product Name: 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride
• CAS No: 1289388-49-3
• MF: C₁₀H₁₇ClN₂OS
• MW: 248.772780179977
• CID: 2168995
• Update Time: 2025-06-15

3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride
• 5-((Piperidin-3-ylmethoxy)methyl)thiazole hydrochloride
• 3-(Thiazol-5-ylmethoxymethyl)piperidine hydrochloride
• SBB075275
• (3-piperidylmethoxy)-1,3-thiazol-5-ylmethane, chloride

• Inchi： 1S/C10H16N2OS.ClH/c1-2-9(4-11-3-1)6-13-7-10-5-12-8-14-10;/h5,8-9,11H,1-4,6-7H2;1H
• InChI Key： SAEWSLBLFOLCNH-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC=C1COCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 62.4

Additional information on 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride

Latest Research Insights on 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride (CAS: 1289388-49-3)

3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride (CAS: 1289388-49-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential applications in drug development.

One of the key areas of research has been the compound's role as a modulator of specific biological targets. Preliminary data suggest that 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride exhibits selective binding affinity towards certain receptors, making it a candidate for further investigation in the treatment of neurological disorders. Its structural features, particularly the thiazole ring, are believed to contribute to its bioactivity and stability under physiological conditions.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride derivatives to enhance their pharmacokinetic profiles. The study highlighted the importance of the methoxymethyl linker in improving the compound's solubility and bioavailability. These findings are crucial for the development of more effective drug candidates based on this scaffold.

Another significant advancement comes from a collaborative research effort that investigated the compound's potential in oncology. The study, conducted in vitro and in vivo, demonstrated that 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride could inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. The results were particularly noteworthy for their implications in designing targeted therapies with reduced side effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes.

In conclusion, 3-(Thiazol-5-ylmethoxymethyl)-piperidine hydrochloride (CAS: 1289388-49-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further research and development. As studies continue to uncover its full potential, this compound may pave the way for novel therapeutic interventions in various disease areas.